|
Vibi C
|
Varv peptide D
|
Viphi F
|
Vibi A
|
|
VTP-766
|
Vibi J
|
Vibi B
|
Vav peptide
|
|
VrCRP
|
Vilazodone D8
|
vcusoft
|
Vinculin (10-19)
|
|
Vicin-like antimicrobial peptide 2d
|
Viphi A
|
Vancomycin methyl ester
|
Vicin-like antimicrobial peptide 2c-1
|
|
Vicin-like antimicrobial peptide 2b
|
Vaby D
|
Vaniliprole
|
Viscotoxin A2
|
|
Valsartan impurity I
|
VEGFR2/KDR fragment 1 (614-624)
|
Vitamin-D3-[2H3] solution 1mg/mL in ethanol
|
VSV-G Peptide
|
|
VUF 11207 fumarate
|
Vascular endothelial growth factor A ()
|
Viscotoxin A3
|
VU0456940
|
|
Viscotoxin B2
|
Violuric acid monohydrate
|
Varv peptide C
|
Vico A
|
|
Venom antimicrobial peptide-6
|
VU6010608
|
Varv peptide F
|
Vicin-like antimicrobial peptide 2d
|
|
Vejovine
|
Vanadium oxide tris(methoxyethoxide)
|
Varv peptide B
|
Vico B
|
|
Varv peptide H
|
Vaccarin
|
Vhl-1
|
Vibi I
|
|
Vibi F
|
Vildagliptin Carboxylic Acid Metabolite
|
Vicin-like antimicrobial peptide 2c-1
|
Varenicline-d4
|
|
VrD1
|
Val-Ala-PAB
|
VrD2
|
Valerenic acid
|
|
VTP-766
|
Venlafaxine Impurity E HCl
|
Vv-AMP1
|
Vibi G
|
|
Vimentin (402-413)
|
Vimentin (226-234)
|
VENTXP1
|
VVZ-149
|
|
Vulpinic acid
|
VSKQMEEEAVRLFIEWLKNGGPSSGAPPPS
|
Vicin-like antimicrobial peptide 2a
|
Vasonatrin Peptide VNP
|
|
Valsartan-d8
|
Vespid chemotactic peptide 5e
|
Viphi G
|
Viscotoxin B
|
|
Vildagliptin Impurity E
|
Viba 15
|
VIRE_HELVI Virescein
|
VaD1
|
|
Valechlorine
|
Vespid chemotactic peptide 5g
|
Viphi E
|
Varv peptide A
|
|
Vitamin B15
|
Vhr1
|
VH 298
|
Variacin
|
|
Vardenafil N-oxide
|
Vespid chemotactic peptide 5f
|
Viscotoxin 1-PS
|
Vibi K
|
|
Vanadium(iv)oxide stearate
|
VESP-VB1
|
Viphi D
|
Viba17
|
|
Velvetone
|
vimentin (177-185)
|
Viresin
|
Varv peptide F
|
|
Vanadium,bis[(1,2,3,3a,7a-h)-1H-inden-1-yl]-
|
VVZ-149
|
V-0219
|
Vonoprazan Impurity 1
|
|
Venlafaxine-d6
|
Vildagliptinboronic acid
|
Viscotoxin A1
|
Viscotoxin C1
|
